Cas no 1806906-11-5 (6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1806906-11-5
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876222
• Update Time: 2025-06-14

6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-7(10)4-1-3(2-15)16-6(5(4)14)8(11,12)13/h1,7H
• InChI Key： AVHCFRMBPMEQCY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806906-11-5)

The compound 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806906-11-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a cyano group, difluoromethyl, iodo, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these sectors increasingly demand novel compounds with enhanced efficacy and selectivity.

In recent years, the demand for fluorinated pyridines like 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine has surged due to their remarkable bioavailability and metabolic stability. Fluorine atoms, known for their electronegativity, often improve a compound's binding affinity to biological targets. This has led to a spike in searches for "fluorinated pyridine applications" and "CAS 1806906-11-5 uses" across academic and industrial databases. The compound's iodo moiety also opens doors for cross-coupling reactions, a hot topic in organic synthesis circles, as evidenced by trending queries like "iodo-pyridine Suzuki coupling."

From a synthetic chemistry perspective, CAS 1806906-11-5 serves as a critical building block for constructing heterocyclic frameworks. Its cyano group allows for further functionalization via nucleophilic addition or reduction, while the trifluoromethyl group enhances lipophilicity—a key factor in optimizing drug-like properties. Laboratories focusing on medicinal chemistry frequently explore such modifications, aligning with popular search terms like "trifluoromethyl pyridine drug candidates." Moreover, the compound's stability under various reaction conditions makes it a favorite for high-throughput screening workflows.

Environmental and green chemistry considerations are also driving interest in this compound. With growing scrutiny on sustainable synthesis methods, researchers are investigating how 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine can be produced using catalysis or flow chemistry techniques to minimize waste. Searches for "eco-friendly pyridine synthesis" reflect this trend. Additionally, its potential role in developing next-generation pesticides with lower environmental impact aligns with global pushes for safer agrochemicals.

The analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, topics frequently searched by quality control specialists. Its distinct spectral signatures (e.g., 19F-NMR peaks) are invaluable for purity assessment. Furthermore, patent databases show a rise in filings mentioning CAS 1806906-11-5, indicating its commercial relevance in proprietary formulations.

In conclusion, 6-Cyano-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine exemplifies the intersection of structural innovation and practical utility. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—position it as a compound of enduring scientific and industrial value. As research continues to uncover new reactivities and functionalities, this molecule will likely remain at the forefront of specialty chemistry discussions.